Cas no 2228655-45-4 (N,N-dimethyl-3-(oxiran-2-yl)methylaniline)

• Product Name: N,N-dimethyl-3-(oxiran-2-yl)methylaniline
• CAS No: 2228655-45-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6396365
• PubChem ID: 165617431
• Update Time: 2025-10-29

N,N-dimethyl-3-(oxiran-2-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-3-(oxiran-2-yl)methylaniline
• EN300-1821385
• N,N-dimethyl-3-[(oxiran-2-yl)methyl]aniline
• 2228655-45-4

• Inchi： 1S/C11H15NO/c1-12(2)10-5-3-4-9(6-10)7-11-8-13-11/h3-6,11H,7-8H2,1-2H3
• InChI Key： JCCFDHFDROWGRY-UHFFFAOYSA-N
• SMILES： O1CC1CC1C=CC=C(C=1)N(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.8Ų

Additional information on N,N-dimethyl-3-(oxiran-2-yl)methylaniline

Professional Introduction to N,N-dimethyl-3-(oxiran-2-yl)methylaniline (CAS No. 2228655-45-4)

N,N-dimethyl-3-(oxiran-2-yl)methylaniline, a compound with the chemical identifier CAS No. 2228655-45-4, is a versatile intermediate in the field of pharmaceutical and fine chemical synthesis. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in the development of novel bioactive molecules. The presence of both aromatic and heterocyclic moieties in its structure imparts distinct reactivity and functionalization possibilities, making it a valuable building block for synthetic chemists.

The molecular structure of N,N-dimethyl-3-(oxiran-2-yl)methylaniline consists of an aniline core substituted with a dimethylamino group at the 3-position and an oxirane ring at the 2-position. This configuration allows for diverse chemical transformations, including nucleophilic ring opening and subsequent functionalization of the oxirane moiety. Such reactivity is particularly useful in constructing more complex molecules, such as drug candidates targeting various biological pathways.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. N,N-dimethyl-3-(oxiran-2-yl)methylaniline has emerged as a key intermediate in this pursuit, particularly in the synthesis of small-molecule inhibitors. These inhibitors are designed to interact with specific biological targets, modulating their activity to achieve therapeutic effects. For instance, studies have explored its utility in generating compounds that inhibit kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of N,N-dimethyl-3-(oxiran-2-yl)methylaniline is its role in the development of targeted therapies. By leveraging its structural features, researchers have been able to design molecules that exhibit high selectivity for certain disease-related pathways. This precision is crucial for minimizing off-target effects, which can lead to adverse reactions in patients. The oxirane ring, in particular, offers a site for introducing various functional groups through ring-opening reactions, enabling the creation of a wide array of derivatives with tailored properties.

Advances in computational chemistry have further enhanced the utility of N,N-dimethyl-3-(oxiran-2-yl)methylaniline as a synthetic scaffold. Molecular modeling techniques allow researchers to predict the behavior of this compound in different reaction conditions, facilitating the optimization of synthetic routes. Additionally, virtual screening methods enable the identification of potential drug-like candidates derived from this intermediate, streamlining the drug discovery process.

The pharmaceutical industry has shown particular interest in N,N-dimethyl-3-(oxiran-2-yl)methylaniline due to its versatility and synthetic accessibility. Several companies have patented processes involving this compound as a key intermediate for producing novel therapeutics. These efforts highlight its importance as a commercial product and its potential impact on future medical treatments. The ability to efficiently synthesize this compound on an industrial scale ensures that it remains a viable option for large-scale drug production.

From a chemical biology perspective, N,N-dimethyl-3-(oxiran-2-yl)methylaniline serves as a valuable tool for studying enzyme mechanisms and interactions. Its structural features allow it to act as a probe, helping researchers understand how enzymes recognize and bind substrates. This information is critical for designing inhibitors that can modulate enzyme activity without disrupting normal biological processes. Such insights are essential for developing drugs that can effectively treat diseases caused by enzymatic dysregulation.

The environmental impact of using N,N-dimethyl-3-(oxiran-2-yl)methylaniline as an intermediate has also been considered. Efforts have been made to develop greener synthetic methods that minimize waste and reduce energy consumption. These sustainable approaches align with broader industry trends toward environmentally responsible chemistry. By optimizing reaction conditions and employing catalytic systems, researchers aim to make the use of this compound more sustainable while maintaining high yields and purity.

In conclusion, N,N-dimethyl-3-(oxiran-2-yl)methylaniline (CAS No. 2228655-45-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features enable diverse chemical transformations, making it an indispensable tool for synthesizing bioactive molecules. The ongoing research into its applications underscores its importance as both a scientific curiosity and a practical intermediate for drug discovery efforts worldwide.